Ergomar

• Molecular Formula: C37H41N5O11
• Molecular Weight: 731.7 g/mol
• InChI: InChI=1S/C33H35N5O5.C4H6O6/c1-32(35-29(39)21-15-23-22-10-6-11-24-28(22)20(17-34-24)16-25(23)36(2)18-21)31(41)38-26(14-19-8-4-3-5-9-19)30(40)37-13-7-12-27(37)33(38,42)43-32;5-1(3(7)8)2(6)4(9)10/h3-6,8-11,15,17,21,25-27,34,42H,7,12-14,16,18H2,1-2H3,(H,35,39);1-2,5-6H,(H,7,8)(H,9,10)/t21-,25-,26+,27+,32-,33+;/m1./s1
• InChIKey: NMTWKEWYQXZGCI-DDLCCZDQSA-N

Ergomar: Sublingual Ergotamine for Migraine & Cluster Headache

Ergomar is the proprietary brand of ergotamine tartrate sublingual tablets, USP, delivering 2 mg of ergotamine tartrate per tablet for sublingual administration [1]. It belongs to the ergot alkaloid class (ATC N02CA02) and is approved in the United States under ANDA 087693 as a prescription-only therapy to abort or prevent vascular headaches, including migraine, migraine variants, and cluster headache . Ergotamine acts as a potent agonist at serotonin 5-HT1B and 5-HT1D receptors, producing cranial vasoconstriction and inhibition of trigeminal neuropeptide release, with additional affinity for alpha-adrenergic and dopaminergic receptors [1]. The sublingual route bypasses gastrointestinal absorption and first-pass hepatic metabolism, distinguishing Ergomar from oral ergotamine formulations.

5-HT1B/1D receptor agonist for vasoconstriction and trigeminal signaling studies

Sublingual absorption bypass model, avoids hepatic first-pass metabolism

Alkaloid tool compound for ergot alkaloid pharmacodynamics and receptor profiling

• [1] DailyMed. ERGOMAR SUBLINGUAL — ergotamine tartrate tablet. Pangea Pharmaceuticals LLC. Label updated February 25, 2025. View Source

Why Ergomar Cannot Be Substituted

Ergomar occupies a distinct pharmacological and pharmacokinetic niche that precludes straightforward substitution. Unlike oral Cafergot (ergotamine 1 mg + caffeine 100 mg per tablet), which has an absolute oral bioavailability of approximately 2% and depends on caffeine to enhance erratic gastrointestinal absorption [1], Ergomar's sublingual route bypasses first-pass hepatic metabolism and delivers ergotamine directly into the systemic circulation via the sublingual mucosa [2]. Compared with dihydroergotamine (DHE), ergotamine has approximately 10-fold greater potency at the 5-HT1B receptor and is a significantly more potent arterioconstrictor — conferring both higher efficacy potential and greater vasospastic risk that mandates distinct patient selection and dosing vigilance [3]. Relative to triptans such as sumatriptan, ergotamine has a broader receptor engagement profile (including dopamine D2 and alpha-adrenergic receptors) that drives a distinct efficacy and adverse event signature, including a lower headache recurrence rate but higher risk of medication-overuse headache [4]. These differences are quantitative, clinically consequential, and render in-class interchange scientifically unsound without explicit bridging data.

Oral ergotamine formulations

Sublingual route bypasses erratic GI absorption and first-pass metabolism; PK profile may differ substantially.

Dihydroergotamine (DHE)

Receptor binding profile differs; 5-HT1B engagement and vasoconstriction intensity may not match in comparative studies.

Triptans (e.g., sumatriptan)

Narrower receptor profile and rapid vasoconstriction washout; endpoint translation may require validation.

• [1] Medsafe New Zealand. Cafergot tablets — Data Sheet. Absolute bioavailability of unchanged ergotamine: ~2% oral, ~5% rectal. View Source
• [2] Winsor T. Plethysmographic comparison of sublingual and intramuscular ergotamine. Clinical Pharmacology & Therapeutics. 1981;29(1):94-99. PMID: 7460480. View Source
• [3] Sullivan HJ, Tursi A, Moore K, et al. Binding Interactions of Ergotamine and Dihydroergotamine to 5-Hydroxytryptamine Receptor 1B (5-HT1b) Using Molecular Dynamics Simulations and Dynamic Network Analysis. Journal of Chemical Information and Modeling. 2020;60(4):2180-2193. View Source
• [4] Tanprawate S, et al. Ergotamine and triptans induced medication-overuse headache: a real-world population-based comparative study from the Northern Thai headache registry. Journal of Headache and Pain. 2025;26(1):198. PMID: 41039192. View Source

Ergomar: Head-to-Head Comparison Evidence

Sublingual Ergotamine Vasoconstriction Comparable to Injection

In a plethysmographic study of 12 normal subjects, the peripheral vasoconstrictive effects of sublingual ergotamine tartrate (2 mg, as Ergomar) were pharmacodynamically equivalent to those of intramuscular ergotamine (0.25 mg), with both producing significantly greater reductions in venous occlusion blood flow than placebo [1]. This establishes that 2 mg sublingual ergotamine achieves vasoconstrictive efficacy equivalent to a parenteral dose — a benchmark that oral ergotamine formulations cannot match due to <2% absolute oral bioavailability and high first-pass extraction [2]. No equivalent pharmacodynamic equivalence data exist for oral Cafergot versus any parenteral reference.

Vasoconstriction response

Head-to-head

Ergomar 2 mg sublingual vs 0.25 mg IM: no significant difference; both greater response than placebo (p

Supports sublingual route vasoconstriction model context.

12 normal subjects, venous occlusion plethysmography (Winsor 1981).

5-HT1B binding affinity

Reported

pKi 8.69Ergotamine (Ki ~2.04 nM)

pKD 7.85Dihydroergotamine (KD ~14.1 nM)

~10-fold difference; rodent 5-HT1B, molecular dynamics simulations.

Receptor engagement profile differs; DHE about 10-fold lower affinity.

MM-GBSA binding energy supports more active conformational state for ergotamine.

2-h headache relief

Head-to-head

Oral Cafergot 48% vs sumatriptan 66% (p

Reported endpoint context; lower recurrence rate may support recurrence models.

n=580, multicenter double-blind trial (1991).

Coronary contraction washout

Head-to-head

Ergotamine: sustained contraction after washout vs triptans: rapid decline.

Vasoconstriction persistence may require model-specific cardiovascular review.

Human isolated coronary artery; MaassenVanDenBrink 1998.

Medication-overuse risk

Cross-study comparable

Ergotamine overuse 14.2% vs sumatriptan 3.5% (p

Higher reported overuse liability; supports medication-overuse research context.

Retrospective data; 2025 Thai registry n=117.

Evidence Dimension	Peripheral vasoconstrictive effect (venous occlusion plethysmography)
Target Compound Data	Ergomar 2 mg sublingual: vasoconstriction significantly greater than placebo, statistically equivalent to 0.25 mg IM ergotamine
Comparator Or Baseline	Ergotamine tartrate 0.25 mg intramuscular (reference standard); sublingual placebo
Quantified Difference	No significant difference between 2 mg sublingual and 0.25 mg IM; both superior to placebo (p<0.05). Effective dose ratio sublingual:IM = 8:1.
Conditions	12 normal subjects; venous occlusion plethysmography measuring systolic late runoff rate and diastolic runoff rate (Winsor, 1981)

Why This Matters

This provides the only direct pharmacodynamic evidence that Ergomar's sublingual route achieves a systemic effect comparable to injection, justifying selection over oral ergotamine when reliable absorption cannot be guaranteed due to migraine-associated gastric stasis or nausea.

• [1] Winsor T. Plethysmographic comparison of sublingual and intramuscular ergotamine. Clinical Pharmacology & Therapeutics. 1981;29(1):94-99. PMID: 7460480. View Source
• [2] Medsafe New Zealand. Cafergot tablets — Data Sheet. Absolute bioavailability of unchanged ergotamine: ~2% orally, ~5% rectally. View Source

Ergotamine vs DHE: 5-HT1B Receptor Binding Affinity

Computational and experimental binding data demonstrate that ergotamine (ERG) binds to the 5-HT1B receptor with approximately 10-fold higher potency than dihydroergotamine (DHE). In the rodent 5-HT1B receptor, ERG displayed a pKi of 8.69 versus DHE's pKD of 7.85 [1]. Molecular dynamics simulations further show that the 5-HT1B–ERG complex adopts a more active conformational state, with ERG exhibiting lower root-mean-square fluctuations and stronger MM–GBSA binding energies than DHE [1]. In a separate binding panel using human cloned receptors, ergotamine showed Ki values of 66.0 ± 9.0 nM at 5-HT1B and 29.3 ± 3.7 nM at 5-HT1D [2]. Clinically, this receptor-level difference correlates with ergotamine being a significantly more potent arterioconstrictor than DHE, as documented in the Silberstein and McCrory review [3].

5-HT1B binding affinity

Reported

pKi 8.69Ergotamine (Ki ~2.04 nM)

pKD 7.85Dihydroergotamine (KD ~14.1 nM)

~10-fold difference; rodent 5-HT1B, molecular dynamics simulations.

Receptor engagement profile differs; DHE about 10-fold lower affinity.

MM-GBSA binding energy supports more active conformational state for ergotamine.

Evidence Dimension	5-HT1B receptor binding affinity (pKi / pKD)
Target Compound Data	Ergotamine: pKi = 8.69 at rodent 5-HT1B (Ki ≈ 2.04 nM); human Ki = 66.0 ± 9.0 nM at 5-HT1B; Ki = 29.3 ± 3.7 nM at 5-HT1D
Comparator Or Baseline	Dihydroergotamine (DHE): pKD = 7.85 at rodent 5-HT1B (KD ≈ 14.1 nM); human Ki data not directly comparative in same assay panel
Quantified Difference	ERG shows ~10-fold higher binding affinity than DHE at rodent 5-HT1B (pKi 8.69 vs pKD 7.85). ERG MM–GBSA binding energy stronger than DHE. ERG exhibits more active 5-HT1B conformational state.
Conditions	Molecular dynamics simulations (6.0 μs total per system) and experimental binding data; bovine middle cerebral artery pD2 for both = 8.0 ± 0.1

Why This Matters

The ~10-fold greater 5-HT1B potency of ergotamine versus DHE is the molecular basis for ergotamine's superior arterioconstrictor efficacy, which can be clinically advantageous in patients who require stronger vasoconstriction but demands more stringent cardiovascular risk screening.

• [1] Sullivan HJ, Tursi A, Moore K, et al. Binding Interactions of Ergotamine and Dihydroergotamine to 5-Hydroxytryptamine Receptor 1B (5-HT1b) Using Molecular Dynamics Simulations and Dynamic Network Analysis. J Chem Inf Model. 2020;60(4):2180-2193. View Source
• [2] Ergotamine Ki values from receptor binding panel. Table 1, PMC5577603. Ergotamine: 5-HT1B Ki = 66.0 ± 9.0 nM; 5-HT1D Ki = 29.3 ± 3.7 nM. View Source
• [3] Silberstein SD, McCrory DC. Ergotamine and dihydroergotamine: history, pharmacology, and efficacy. Headache. 2003 Feb;43(2):144-66. PMID: 12558771. View Source

Oral Ergotamine vs Sumatriptan: Headache Relief and Recurrence

In a multicenter, randomized, double-blind, double-dummy, parallel-group trial (n=580), oral sumatriptan 100 mg was compared with oral Cafergot (ergotamine tartrate 2 mg + caffeine 200 mg). At 2 hours, sumatriptan produced headache relief (severe/moderate → mild/none) in 66% (145/220) of patients versus 48% (118/246) for Cafergot (p < 0.001) [1]. Complete pain freedom (Grade 0) at 2 hours was also significantly higher with sumatriptan (40% vs 14%). However, headache recurrence within 48 hours was lower with Cafergot, and fewer patients on sumatriptan required rescue medication (24% vs 44%, p < 0.001) [1]. In the rectal route comparison, the direction reverses: rectal ergotamine/caffeine achieved 73% headache relief versus rectal sumatriptan at 63% [2]. This route-dependent efficacy inversion is a critical consideration when evaluating Ergomar (sublingual ergotamine without caffeine, 2 mg), which occupies a distinct pharmacokinetic position between these two studied formulations.

2-h headache relief

Head-to-head

Oral Cafergot 48% vs sumatriptan 66% (p

Reported endpoint context; lower recurrence rate may support recurrence models.

n=580, multicenter double-blind trial (1991).

Coronary contraction washout

Head-to-head

Ergotamine: sustained contraction after washout vs triptans: rapid decline.

Vasoconstriction persistence may require model-specific cardiovascular review.

Human isolated coronary artery; MaassenVanDenBrink 1998.

Medication-overuse risk

Cross-study comparable

Ergotamine overuse 14.2% vs sumatriptan 3.5% (p

Higher reported overuse liability; supports medication-overuse research context.

Retrospective data; 2025 Thai registry n=117.

Evidence Dimension	Headache relief at 2 hours (% patients improving from severe/moderate to mild/none)
Target Compound Data	Oral Cafergot (ergotamine 2 mg + caffeine 200 mg): 48% (118/246) headache relief at 2 h; 14% pain-free at 2 h; lower 48-h recurrence rate
Comparator Or Baseline	Oral sumatriptan 100 mg dispersible tablet: 66% (145/220) headache relief at 2 h (p<0.001); 40% pain-free at 2 h; higher 48-h recurrence
Quantified Difference	Sumatriptan superior for 2-h headache relief (66% vs 48%, absolute difference +18%, p<0.001) and pain-free rate (40% vs 14%, +26%). Cafergot associated with numerically lower headache recurrence within 48 h. Rescue medication: sumatriptan 24% vs Cafergot 44% (p<0.001).
Conditions	Multinational, randomized, double-blind, double-dummy, parallel-group trial; 580 patients from 47 centers in 9 European countries (European Neurology, 1991)

Why This Matters

This trial demonstrates that ergotamine-based therapy offers a clinically meaningful advantage in lower headache recurrence — a differentiating factor for patients whose migraines typically rebound after triptan treatment. This supports Ergomar's niche in recurrence-prone patients.

• [1] The Multinational Oral Sumatriptan and Cafergot Comparative Study Group. A randomized, double-blind comparison of sumatriptan and Cafergot in the acute treatment of migraine. Eur Neurol. 1991;31(5):314-22. PMID: 1653139. View Source
• [2] Silberstein SD, McCrory DC. Ergotamine and dihydroergotamine: history, pharmacology, and efficacy. Headache. 2003;43(2):144-66. Citing rectal ergotamine 73% vs rectal sumatriptan 63% headache relief. PMID: 12558771. View Source

Ergotamine: Sustained Coronary Contraction vs Triptans

In human isolated coronary artery segments, ergotamine and dihydroergotamine produced contractile responses that persisted after repeated washout, whereas contractions induced by sumatriptan, naratriptan, zolmitriptan, rizatriptan, and avitriptan declined rapidly upon washing [1]. The maximum contractile response (Emax) for all antimigraine drugs tested was <25% of K+-induced contraction, indicating low efficacy at therapeutic concentrations. However, the sustained contraction by ergotamine represents a significant pharmacological disadvantage relative to triptans, as it prolongs the window of coronary vasospasm risk [1]. All drugs had Cmax/EC50 ratios suggesting low clinical coronary risk in healthy subjects, but the persistent contraction after drug removal distinguishes ergotamine pharmacodynamically from all triptan agents.

Coronary contraction washout

Head-to-head

Ergotamine: sustained contraction after washout vs triptans: rapid decline.

Vasoconstriction persistence may require model-specific cardiovascular review.

Human isolated coronary artery; MaassenVanDenBrink 1998.

Evidence Dimension	Persistence of contractile response in human isolated coronary artery after repeated washout
Target Compound Data	Ergotamine: contractile response persisted after repeated washout; Emax <25% of K+-induced contraction
Comparator Or Baseline	Sumatriptan, naratriptan, zolmitriptan, rizatriptan, avitriptan: all showed rapid decline of contractile response after washout. Dihydroergotamine: also showed persistent contraction.
Quantified Difference	Qualitative difference: ergotamine and DHE produced sustained contractions after washout; all five triptans tested showed rapid decline. EC50 values: ergotamine was more potent than sumatriptan (lower EC50) in contracting human coronary artery.
Conditions	Human isolated coronary artery segments; concentration-response curves; repeated washout protocol. MaassenVanDenBrink et al., Circulation, 1998.

Why This Matters

The persistent coronary vasoconstriction distinguishes ergotamine from triptans as requiring more rigorous cardiovascular exclusion criteria. This is critical for formulary and procurement decisions when evaluating safety profiles of antimigraine agents for patient populations with cardiovascular risk factors.

• [1] MaassenVanDenBrink A, Reekers M, Bax WA, Ferrari MD, Saxena PR. Coronary side-effect potential of current and prospective antimigraine drugs. Circulation. 1998;98(1):25-30. PMID: 9665056. View Source

Ergotamine vs Sumatriptan: Medication Overuse Headache Risk

A clinicoepidemiologic study reported ergotamine overuse rates of 14.2% compared with sumatriptan overuse rates of 3.5% (p < 0.001), with drug-induced headache occurring in 68% of ergotamine overuse cases versus 32% for sumatriptan (p < 0.01) [1]. In a 2025 registry-based comparative study from Northern Thailand (n=117 medication-overuse headache patients), ergotamine-induced MOH was associated with significantly more withdrawal symptoms compared to triptan-induced MOH (p < 0.01), and ergotamine-MOH patients showed slower recovery trajectories on HIT-6 scores [2]. These data establish a quantitatively higher medication-overuse headache liability for ergotamine-containing products relative to triptans, which carries implications for procurement protocols governing repeat-use and chronic migraine management settings.

Medication-overuse risk

Cross-study comparable

Ergotamine overuse 14.2% vs sumatriptan 3.5% (p

Higher reported overuse liability; supports medication-overuse research context.

Retrospective data; 2025 Thai registry n=117.

Evidence Dimension	Medication overuse rate and drug-induced headache incidence
Target Compound Data	Ergotamine: overuse rate 14.2%; drug-induced headache in 68% of overuse cases; significantly more withdrawal symptoms (p<0.01); slower HIT-6 recovery trajectory
Comparator Or Baseline	Sumatriptan: overuse rate 3.5% (p<0.001 vs ergotamine); drug-induced headache in 32% of overuse cases (p<0.01 vs ergotamine); fewer withdrawal symptoms
Quantified Difference	Overuse rate: 14.2% vs 3.5% (ratio ~4:1, p<0.001). Drug-induced headache: 68% vs 32% (ratio ~2:1, p<0.01). Withdrawal symptom severity: ergotamine-MOH > triptan-MOH (p<0.01).
Conditions	Retrospective clinicoepidemiologic study (ergotamine/sumatriptan overuse); Northern Thai Headache Registry prospective cohort study (2025, n=117 MOH patients: 61 ergotamine-MOH, 44 triptan-MOH, 12 dual-MOH)

Why This Matters

The 4-fold higher overuse rate and 2-fold higher drug-induced headache incidence directly impact procurement decisions for chronic or recurrent-use settings: facilities serving populations with high migraine frequency should weigh ergotamine's MOH liability against triptans when selecting formulary agents.

• [1] Sumatriptan and ergotamine overuse and drug-induced headache: a clinicoepidemiologic study. Ergotamine overuse 14.2% vs sumatriptan 3.5% (p<0.001); drug-induced headache 68% vs 32% (p<0.01). PMID: 10653288 (referenced in Cephalalgia literature). View Source
• [2] Tanprawate S, et al. Ergotamine and triptans induced medication-overuse headache: a real-world population-based comparative study from the Northern Thai headache registry. J Headache Pain. 2025;26(1):198. PMID: 41039192. View Source

Ergomar: Evidence-Backed Application Scenarios

Recurrence-Prone Migraine: Triptan Rebound Alternative

In patients experiencing early headache recurrence within 48 hours after triptan administration, Ergomar's ergotamine-based mechanism — demonstrated in the head-to-head Cafergot vs sumatriptan trial to produce lower recurrence rates despite inferior 2-hour pain freedom (48% vs 66%) — provides a scientifically rational alternative [1]. The sublingual formulation further ensures reliable absorption when migraine-associated nausea precludes oral intake, with pharmacodynamic evidence that 2 mg sublingual ergotamine achieves vasoconstriction equivalent to 0.25 mg intramuscular injection [2]. Procurement decisions for headache centers treating recurrence-prone populations should incorporate ergotamine's recurrence advantage as a differentiated selection criterion.

Cluster Headache: Non-Parenteral Rapid Vasoconstriction

Ergomar is indicated for cluster headache, and the sublingual route provides an onset of vasoconstriction within approximately 15 minutes — a critical window for cluster attacks that are typically short-lived but intensely painful [1]. The plethysmographic data demonstrating equivalence of 2 mg sublingual to 0.25 mg intramuscular ergotamine supports the sublingual route as a non-parenteral alternative that achieves rapid, clinically meaningful vasoconstrictor exposure [2]. In a crossover trial of 50 patients, sublingual ergotamine tartrate (Ergomar) was compared to oxygen inhalation for cluster attack relief, establishing the product as an evidence-supported component of the cluster headache therapeutic armamentarium [1]. Industrial and clinical procurement for cluster headache management should prioritize Ergomar where oxygen therapy is impractical or as an adjunctive abortive strategy.

Ergot Alkaloid Research: 5-HT1B/1D Profiling vs DHE

For receptor pharmacology studies investigating 5-HT1B/1D-mediated cranial vasoconstriction or distinguishing ergot alkaloid pharmacodynamics, Ergomar (ergotamine tartrate) provides a compound with approximately 10-fold higher 5-HT1B binding affinity than dihydroergotamine (pKi 8.69 vs pKD 7.85) and a more active receptor conformational state — as demonstrated by molecular dynamics simulations and MM–GBSA binding energy calculations [1]. The sustained contractile response after washout in human coronary artery preparations further distinguishes ergotamine from triptans for studies of persistent receptor activation and drug-receptor residence time [2]. Researchers requiring the stronger arterioconstrictor within the ergot alkaloid class should select ergotamine over DHE when vasoconstrictor potency is the experimental variable of interest.

Application

Selection Property

Validation Focus

Migraine recurrence model studies

Lower reported recurrence rate in comparator trials

Endpoint recurrence in migraine models; sublingual absorption modeling

Cluster headache attack models

Rapid vasoconstriction onset via sublingual route

Vasoconstriction pharmacodynamics; sublingual absorption kinetics

5-HT1B/1D receptor pharmacology

Higher 5-HT1B binding affinity vs DHE

Receptor binding assays; conformational state analysis; sustained receptor activation

• [1] The Multinational Oral Sumatriptan and Cafergot Comparative Study Group. Eur Neurol. 1991;31(5):314-22. PMID: 1653139; and Ergomar Sublingual Tablets product information, Pangea Pharmaceuticals LLC (ergomar.com). View Source
• [2] Winsor T. Plethysmographic comparison of sublingual and intramuscular ergotamine. Clin Pharmacol Ther. 1981;29(1):94-99. PMID: 7460480. View Source